Cas no 86706-87-8 ([3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride)
86706-87-8 structure
Product Name:[3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride
CAS No:86706-87-8
MF:C15H33Cl2N3O2
MW:358.347422361374
CID:991879
Update Time:2023-08-03
[3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediaminium, 2-hydroxy-N,N,N,N',N'-pentamethyl- N'-[3-[(2-methyl-1-oxo-2-propenyl)amino]propyl ]-, dichloride, homopolymer
- [3-[dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium,dichloride
- 1,3-Propanediaminium, 2-hydroxy-N,N,N,N',N'-pentamethyl-N'-(3-((2-methyl-1-oxo-2-propenyl)amino)propyl)-, dichloride, homopolymer
- 2-Hydroxy-N1,N1,N1,N3,N3-pentamethyl-N3-{3-[(2-methylacryloyl)amino]propyl}propane-1,3-bis(aminium) dichloride
- 1,3-Propanediaminium, 2-hydroxy-N1,N1,N1,N3,N3-pentamethyl-N3-[3-[(2-methyl-1-oxo-2-propen-1-yl)amino]propyl]-, chloride (1:2)
- [3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichl
- [3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride
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- Inchi: 1S/C15H32N3O2.2ClH/c1-13(2)15(20)16-9-8-10-18(6,7)12-14(19)11-17(3,4)5;;/h14,19H,1,8-12H2,2-7H3;2*1H/q+1;;/p-1
- InChI Key: VVMNWNNBRFBQDP-UHFFFAOYSA-M
- SMILES: [Cl-].[Cl-].OC(C[N+](C)(C)C)C[N+](C)(C)CCCNC(C(=C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 333
- Topological Polar Surface Area: 49.3
[3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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